Cas no 1490415-28-5 (3-Methyltetrahydrofuran-3-carbonitrile)

3-Methyltetrahydrofuran-3-carbonitrile is a versatile nitrile-functionalized heterocyclic compound, commonly employed as an intermediate in organic synthesis and pharmaceutical applications. Its cyclic ether structure, combined with the reactive nitrile group, enables its use in cyclization reactions, nucleophilic additions, and as a precursor for heterocyclic scaffolds. The compound's stability and solubility in common organic solvents enhance its utility in multi-step synthetic processes. Additionally, the methyl substitution at the 3-position offers steric and electronic modulation, making it valuable for fine-tuning reactivity in complex molecular constructions. Its applications span agrochemicals, medicinal chemistry, and specialty materials, where precise functional group compatibility is required.

3-Methyltetrahydrofuran-3-carbonitrile structure

1490415-28-5 structure

Product Name:3-Methyltetrahydrofuran-3-carbonitrile

CAS No:1490415-28-5

MF:C₆H₉NO

MW:111.141761541367

CID:4933781

Update Time:2025-10-29

3-Methyltetrahydrofuran-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

- 3-Methyltetrahydrofuran-3-carbonitrile
- 3-methyloxolane-3-carbonitrile
- Inchi： 1S/C6H9NO/c1-6(4-7)2-3-8-5-6/h2-3,5H2,1H3
- InChI Key： KPBGRFCRMZARSP-UHFFFAOYSA-N
- SMILES： O1CCC(C#N)(C)C1

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 8
Rotatable Bond Count: 0
Complexity: 135
XLogP3: 0.3
Topological Polar Surface Area: 33

3-Methyltetrahydrofuran-3-carbonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A159003500-1g	3-Methyltetrahydrofuran-3-carbonitrile	1490415-28-5	95%	1g	442.38 USD	2021-06-11
Chemenu	CM505861-1g	3-Methyltetrahydrofuran-3-carbonitrile	1490415-28-5	97%	1g	$434	2023-02-17
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Enamine	EN300-785309-0.25g	3-methyloxolane-3-carbonitrile	1490415-28-5	95.0%	0.25g	$466.0	2025-03-21
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Enamine	EN300-785309-5.0g	3-methyloxolane-3-carbonitrile	1490415-28-5	95.0%	5.0g	$2732.0	2025-03-21
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